Cas no 28113-76-0 (5alpha-Cholestane, 4-methylene-)

• Product Name: 5alpha-Cholestane, 4-methylene-
• CAS No: 28113-76-0
• MF: C₂₈H₄₈
• MW: 384.680728912354
• CID: 2662160
• Update Time: 2023-08-06

5alpha-Cholestane, 4-methylene- Chemical and Physical Properties

Names and Identifiers

• 4-Methylene-5α-cholestane
• 5.alpha.-Cholestane, 4-methylene-
• 4-Methylenecholestane #
• 4-Methylene-5alpha-cholestane
• 4-Methylene-5.alpha.-cholestane
• VTFIZJRIPSEVOK-PXBBAZSNSA-N
• 5alpha-Cholestane, 4-methylene-

• Inchi： 1S/C28H48/c1-19(2)9-7-10-20(3)24-14-15-25-22-12-13-23-21(4)11-8-17-27(23,5)26(22)16-18-28(24,25)6/h19-20,22-26H,4,7-18H2,1-3,5-6H3/t20-,22+,23+,24-,25+,26+,27+,28-/m1/s1
• InChI Key： VTFIZJRIPSEVOK-PXBBAZSNSA-N
• SMILES： [C@]12(C)CC[C@@H]3[C@@]4(C)CCCC(=C)[C@@H]4CC[C@H]3[C@@H]1CC[C@@H]2[C@H](C)CCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 573
• XLogP3: 10.5
• Topological Polar Surface Area: 0